Cas no 1204297-49-3 (3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1204297-49-3
• MF: C₉H₇BrN₂O₂S
• MW: 287.133079767227
• MDL: MFCD16652796
• CID: 5056692
• PubChem ID: 45496304
• Update Time: 2025-06-26

3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 5-(5-bromothiophen-2-yl)-2-methylpyrazole-3-carboxylic acid

• MDL： MFCD16652796
• Inchi： 1S/C9H7BrN2O2S/c1-12-6(9(13)14)4-5(11-12)7-2-3-8(10)15-7/h2-4H,1H3,(H,13,14)
• InChI Key： CKBFVSWQLFXKPM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=C(C(=O)O)N(C)N=2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 2.5
• Topological Polar Surface Area: 83.4

Additional information on 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Professional Introduction to 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic Acid (CAS No: 1204297-49-3)

3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1204297-49-3, has garnered considerable attention due to its potential applications in drug development and molecular research. The molecular structure of this compound incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, combined with a thienyl and bromo substituent, enhancing its chemical reactivity and biological activity.

The pyrazole moiety is particularly noteworthy, as it is widely recognized for its role in the synthesis of various bioactive molecules. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the presence of a carboxylic acid group at the 5-position of the pyrazole ring in this compound introduces additional functionality, making it a versatile intermediate for further chemical modifications. These modifications can be tailored to enhance specific biological activities, thereby expanding its utility in drug discovery.

The incorporation of a thienyl group into the molecular framework of 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid adds another layer of complexity and reactivity. Thiophene derivatives are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The combination of the pyrazole and thienyl moieties creates a synergistic effect, potentially leading to enhanced pharmacological properties. This structural feature makes the compound an attractive candidate for further investigation in the development of novel therapeutic agents.

The bromo substituent at the 5-position of the thienyl ring further contributes to the compound's chemical diversity. Bromine atoms are often employed in medicinal chemistry due to their ability to influence electronic properties and metabolic stability. The presence of bromine can also facilitate further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly used in the synthesis of complex organic molecules. These reactions can be leveraged to introduce additional pharmacophores or to link this compound to other bioactive entities.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The pyrazole-thienyl structure of 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid aligns well with this trend. Several studies have demonstrated the efficacy of pyrazole derivatives in modulating various biological pathways. For instance, recent research has highlighted the role of pyrazole-based compounds in inhibiting enzymes involved in cancer progression and inflammation. The carboxylic acid functionality further enhances its potential as a pharmacophore by allowing for amide bond formation, which is a common motif in drug molecules.

The synthesis of 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 5-bromo-2-thiophenecarbaldehyde, which is then coupled with methylhydrazine or a derivative thereof to form the pyrazole ring. Subsequent functionalization steps introduce the carboxylic acid group at the appropriate position. These synthetic strategies highlight the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

The biological evaluation of 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid has revealed promising results in several preclinical studies. Initial assays have shown that this compound exhibits inhibitory activity against various target enzymes and receptors relevant to human diseases. Notably, it has demonstrated potential in inhibiting kinases involved in tumor growth and angiogenesis, making it a candidate for further development as an anticancer agent. Additionally, its interaction with inflammatory pathways suggests that it may have therapeutic benefits in managing chronic inflammatory conditions.

The structural flexibility offered by this compound allows for diverse derivatization strategies aimed at optimizing its pharmacokinetic and pharmacodynamic properties. By modifying different functional groups within the molecule, researchers can fine-tune its solubility, bioavailability, and metabolic stability. Such modifications are crucial for translating preclinical findings into effective clinical treatments. The carboxylic acid group serves as a versatile handle for conjugation with other molecules or for prodrug design, expanding its potential applications.

The growing body of evidence supporting the therapeutic potential of heterocyclic compounds like 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid underscores the importance of continued research in this area. Advances in computational chemistry and high-throughput screening technologies are accelerating the discovery process by enabling rapid evaluation of large libraries of compounds. These tools are being leveraged to identify new derivatives with enhanced efficacy and reduced side effects.

In conclusion, 3-(5-bromo-2-thienyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No: 1204297-49-3) represents a promising candidate for pharmaceutical development due to its unique structural features and demonstrated biological activity. The combination of a pyrazole core with thienyl and bromo substituents creates a versatile scaffold that can be further modified to achieve specific therapeutic outcomes. As research progresses, this compound is likely to play an increasingly important role in addressing various human health challenges.